Cas no 958613-97-3 (5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one)

• Product Name: 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one
• CAS No: 958613-97-3
• MF: C₁₉H₁₄FN₃O₂S
• MW: 367.396766185761
• CID: 5901357
• PubChem ID: 3335407
• Update Time: 2025-07-17

5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-c]quinazolin-3(2H)-one, 5-[[2-(4-fluorophenyl)-2-oxoethyl]thio]-2-methyl-
• 958613-97-3
• 5-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-2-methyl-2H,3H-imidazo[1,2-c]quinazolin-3-one
• 5-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-2-methyl-2H-imidazo[1,2-c]quinazolin-3-one
• EU-0027559
• SR-01000556374-1
• 5-{[2-(4-fluorophenyl)-2-oxoethyl]thio}-2-methylimidazo[1,2-c]quinazolin-3(2H)-one
• AKOS002081458
• F0920-6609
• SR-01000556374
• 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one

• Inchi： 1S/C19H14FN3O2S/c1-11-18(25)23-17(21-11)14-4-2-3-5-15(14)22-19(23)26-10-16(24)12-6-8-13(20)9-7-12/h2-9,11H,10H2,1H3
• InChI Key： VETOBMHWSHDGRI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2=NC(C)C(=O)N2C=1SCC(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 367.07907603g/mol
• Monoisotopic Mass: 367.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 548.4±56.0 °C(Predicted)
• pka: -2?+-.0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one

Introduction to 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one (CAS No. 958613-97-3)

5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. This compound belongs to the imidazo[1,2-c]quinazolinone class, a scaffold known for its broad spectrum of pharmacological properties. The presence of a 4-fluorophenyl group and a sulfanyl moiety at the ethyl side chain introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The CAS number 958613-97-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The imidazo[1,2-c]quinazolinone core is a privileged structure in medicinal chemistry, frequently explored for its role in developing kinase inhibitors, antiviral agents, and anticancer drugs. The specific substitution pattern in 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one suggests that it may exhibit inhibitory activity against various targets, particularly those involved in signal transduction and cell proliferation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. The fluorine atom in the 4-fluorophenyl group is known to enhance metabolic stability and binding interactions due to its electronegativity. Additionally, the sulfanyl group can participate in hydrogen bonding or form salt bridges with biological targets, influencing the compound's pharmacokinetic profile.

In vitro studies have begun to elucidate the potential therapeutic applications of this compound. Initial assays suggest that it may possess inhibitory activity against certain kinases and enzymes implicated in cancer progression. The methyl group at the 2-position of the imidazo[1,2-c]quinazolinone ring may modulate the compound's solubility and bioavailability, critical factors for drug development. Further research is needed to optimize its pharmacological properties and assess its safety profile.

The synthesis of 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies such as transition-metal catalysis and flow chemistry have been employed to improve yield and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical testing.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for developing novel therapeutics. The combination of structural features from different pharmacophores enhances its versatility in targeting multiple disease pathways. For instance, imidazo[1,2-c]quinazolinones are known to interact with ATP-binding sites in kinases, while fluorinated aromatic rings often enhance binding affinity through π-stacking interactions.

Current research trends indicate that compounds with similar scaffolds are being explored for their antitumor properties. Preclinical data suggest that modulating kinase activity can disrupt cancer cell signaling networks, leading to growth inhibition or apoptosis. The fluorosulfanyl derivative described here may offer advantages over existing agents due to its unique structural features.

The development of new anticancer drugs remains a high priority globally due to the rising incidence of cancer and limitations associated with current treatments. Small molecules like 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one represent promising candidates for addressing this challenge. Their ability to selectively inhibit aberrant signaling pathways in cancer cells makes them valuable tools for therapeutic intervention.

As computational biology progresses, virtual screening techniques are being increasingly utilized to identify potential drug candidates before experimental synthesis. These methods leverage large databases of chemical structures and biological targets to predict interactions at an early stage. The structural complexity of 5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one makes it an interesting subject for such computational studies.

In conclusion,5-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-2-methyl-2H,3H-imidazo1,2-cquinazolin-3-one (CAS No. 958613-97-3) represents a structurally intriguing compound with potential therapeutic applications in oncology and other diseases. Its unique substitution pattern suggests multiple mechanisms of action, particularly involving kinase inhibition and modulation of cellular signaling pathways. Further investigation into its biological activity, synthetic feasibility, and pharmacokinetic properties will be crucial for determining its future as a pharmaceutical agent.